Tert-butyl 3-fluoroisonicotinate
Overview
Description
Tert-butyl 3-fluoroisonicotinate is a chemical compound with the molecular formula C10H12FNO2 and a molecular weight of 197.21 . It is also known by its IUPAC name, tert-butyl 3-fluoroisonicotinate .
Molecular Structure Analysis
The molecular structure of Tert-butyl 3-fluoroisonicotinate can be represented by the SMILES notation: O=C(OC©©C)C1=CC=NC=C1F . This indicates that the molecule consists of a tert-butyl group attached to a 3-fluoroisonicotinate group .Physical And Chemical Properties Analysis
Tert-butyl 3-fluoroisonicotinate is a pale yellow liquid . and is stored at room temperature .Scientific Research Applications
Organic Synthesis Intermediates
tert-butyl 3-fluoroisonicotinate: is widely used as an intermediate in organic synthesis. Its ability to introduce a fluoroisonicotinate group into molecules is valuable for the synthesis of complex organic compounds. This compound is particularly useful in the construction of fluorinated heterocycles, which are prevalent in pharmaceuticals due to their enhanced metabolic stability and bioavailability .
Pharmaceutical Research
In pharmaceutical research, tert-butyl 3-fluoroisonicotinate serves as a precursor for the synthesis of drug candidates. The fluoroisonicotinate moiety is a common structural component in drugs targeting a variety of diseases, including cancer and neurological disorders. Its incorporation into drug molecules can improve pharmacokinetic properties and increase binding affinity to biological targets .
Material Science
This compound is also explored in material science for the development of novel materials. The fluorinated ester group can impart unique properties to polymers and coatings, such as increased resistance to solvents and enhanced thermal stability. This makes it a valuable additive in the formulation of high-performance materials .
Agrochemical Development
The tert-butyl and fluoroisonicotinate groups are found in some agrochemicals. Researchers utilize tert-butyl 3-fluoroisonicotinate to develop new pesticides and herbicides. The introduction of fluorine atoms can lead to compounds with improved activity and selectivity against agricultural pests .
Fluorine Chemistry
As a fluorinated compound, tert-butyl 3-fluoroisonicotinate is significant in the field of fluorine chemistry. It is used to study the effects of fluorination on chemical reactivity and to develop new fluorination reactions. This research has broad implications, from medicinal chemistry to environmental science .
Catalysis
In catalysis, tert-butyl 3-fluoroisonicotinate can act as a ligand for transition metal catalysts. The fluoroisonicotinate group can modulate the electronic properties of the metal center, influencing the catalyst’s activity and selectivity in various chemical transformations .
Nuclear Magnetic Resonance (NMR) Spectroscopy
This compound is also relevant in NMR spectroscopy as a standard for calibration or as an additive to improve the quality of spectra. The presence of fluorine allows for the observation of fluorine NMR, which is useful for the structural elucidation of fluorinated organic compounds .
Peptide Coupling Reactions
Lastly, tert-butyl 3-fluoroisonicotinate finds application in peptide coupling reactions. It can be used to introduce fluorinated aromatic side chains into peptides, which can alter their conformational dynamics and interaction with proteins, thus providing insights into peptide structure-function relationships .
Mechanism of Action
Safety and Hazards
The safety information available indicates that Tert-butyl 3-fluoroisonicotinate may cause harm if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and rinsing cautiously with water for several minutes in case of contact with eyes .
properties
IUPAC Name |
tert-butyl 3-fluoropyridine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO2/c1-10(2,3)14-9(13)7-4-5-12-6-8(7)11/h4-6H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVFMZEBJUUOKCF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=C(C=NC=C1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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